Brasofensine maleate
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Overview
Description
Brasofensine Maleate is an inhibitor of the monoamine re-uptake mechanism.
Scientific Research Applications
1. Parkinson's Disease Treatment
Brasofensine maleate has been investigated for its potential in treating Parkinson's disease, particularly in combination with Levodopa/Carbidopa. Studies focused on its safety, tolerability, pharmacokinetic, and pharmacodynamic properties in patients with moderate Parkinson's disease. The findings suggested that Brasofensine was safe and well tolerated in the studied patient cohort at daily doses of up to 4 mg, although no change in patient disability was observed at any dose level (Frackiewicz et al., 2002).
2. Pharmacokinetics and Metabolism
Research has been conducted to understand the pharmacokinetics, bioavailability, disposition, and metabolism of Brasofensine in various species, including humans. This study revealed that Brasofensine underwent extensive first-pass metabolism in humans, monkeys, and rats, primarily undergoing O- and N-demethylation and isomerization, with some metabolites further converted to glucuronides (Zhu et al., 2008).
3. NeuroSearch's Development for Parkinson's
Brasofensine (NS-2214) was under development by NeuroSearch for the potential treatment of Parkinson's disease. The drug entered phase II trials in Denmark and phase I trials in the US. Despite Bristol-Myers Squibb withdrawing from the collaboration, NeuroSearch sought licensing agreements to accelerate development and marketing (Yu, 2000).
4. Effects in MPTP-Treated Marmosets
A study explored the effects of Brasofensine on motor disability, locomotor activity, and dyskinesia in MPTP-treated marmosets, a model of Parkinson's disease. Brasofensine demonstrated a dose-dependent increase in locomotor activity and reduction in disability scores, suggesting its potential in treating Parkinson's disease (Pearce et al., 2002).
properties
CAS RN |
173830-14-3 |
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Product Name |
Brasofensine maleate |
Molecular Formula |
C20H24Cl2N2O5 |
Molecular Weight |
443.3 g/mol |
IUPAC Name |
(Z)-but-2-enedioic acid;(E)-1-[(1R,2R,3S,5S)-3-(3,4-dichlorophenyl)-8-methyl-8-azabicyclo[3.2.1]octan-2-yl]-N-methoxymethanimine |
InChI |
InChI=1S/C16H20Cl2N2O.C4H4O4/c1-20-11-4-6-16(20)13(9-19-21-2)12(8-11)10-3-5-14(17)15(18)7-10;5-3(6)1-2-4(7)8/h3,5,7,9,11-13,16H,4,6,8H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b19-9+;2-1-/t11-,12+,13+,16+;/m0./s1 |
InChI Key |
XVXRAWKEYKMWFS-YGPNHCCBSA-N |
Isomeric SMILES |
CN1[C@H]2CC[C@@H]1[C@@H]([C@H](C2)C3=CC(=C(C=C3)Cl)Cl)/C=N/OC.C(=C\C(=O)O)\C(=O)O |
SMILES |
CN1C2CCC1C(C(C2)C3=CC(=C(C=C3)Cl)Cl)C=NOC.C(=CC(=O)O)C(=O)O |
Canonical SMILES |
CN1C2CCC1C(C(C2)C3=CC(=C(C=C3)Cl)Cl)C=NOC.C(=CC(=O)O)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NS-2214; BMS-204756-07; NS 2214; NS2214; |
Origin of Product |
United States |
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